Cas no 79531-09-2 (bicyclo[5.1.0]octan-2-aminium chloride)

• Product name: bicyclo[5.1.0]octan-2-aminium chloride
• CAS No: 79531-09-2
• MF: C₈H₁₆N+^.Cl-
• MW: 161.67234
• CID: 1797839
• PubChem ID: 54377

bicyclo[5.1.0]octan-2-aminium chloride Chemical and Physical Properties

Names and Identifiers

• bicyclo[5.1.0]octan-2-aminium chloride
• 6-bicyclo[5.1.0]octanylazanium,chloride
• 79531-09-2
• BICYCLO(5.1.0)OCTANE-2-AMINE, HYDROCHLORIDE

• Inchi： InChI=1S/C8H15N.ClH/c9-8-4-2-1-3-6-5-7(6)8;/h6-8H,1-5,9H2;1H
• InChI Key： IUDYZQYNGDRVFS-UHFFFAOYSA-N
• SMILES： C1CCC(C2CC2C1)[NH3+].[Cl-]

Computed Properties

• Exact Mass: 161.0971272g/mol
• Monoisotopic Mass: 161.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6Ų